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Compound of Interest

Compound Name: (R)-1,7-Dimethyl-1,4-diazepane

Cat. No.: B12820300

Get Quote

Executive Summary & Chemical Characterization
Immediate Action Required: Treat (R)-1,7-Dimethyl-1,4-diazepane as a Corrosive and

Combustible organic amine.

As a Senior Application Scientist, I often see disposal protocols fail because users treat chiral

intermediates like simple solvents. (R)-1,7-Dimethyl-1,4-diazepane is a cyclic diamine. Its

disposal requires strict segregation from acids and oxidizers to prevent exothermic runaway

reactions or the formation of toxic byproducts (e.g., nitrosamines if nitrosating agents are

present).
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Property Specification Operational Implication

Chemical Name
(R)-1,7-Dimethyl-1,4-
diazepane

Cyclic diamine structure.
[1]

CAS Number

Specific enantiomer CAS often

unavailable publicly;[2] use

racemic 67744-48-3 or

derivative data for regulatory

filing.

Use "1,4-Diazepane

derivatives" for waste profiling

if specific CAS is rejected.

Molecular Formula C₇H₁₆N₂
High nitrogen content; requires

incineration.

Hazard Class
Corrosive (Cat 1B), Acute Tox.

(Oral), Combustible Liquid.[3]

RCRA Code D002 (Corrosivity)

is mandatory.

| Physical State | Liquid (typically viscous, pale yellow). | Do not dispose of in solid waste bins. |

Hazard Identification & Segregation Strategy
The Causality of Danger: The 1,4-diazepane ring contains two nitrogen atoms.[4][5] The N-

methyl group increases basicity and lipophilicity, facilitating skin absorption. The primary

disposal risk is incompatible mixing.

Acids: Mixing with strong acids causes immediate, violent heat generation (neutralization

exotherm).

Oxidizers: Amines are reducing agents. Contact with peroxides or nitric acid can cause fire

or explosion.

Halogenated Solvents: Reaction with DCM or chloroform can be exothermic and form

quaternary ammonium salts over time, potentially pressurizing containers.

Segregation Protocol
DO NOT mix with acidic waste streams (e.g., HPLC waste containing TFA/Formic Acid).

DO NOT mix with oxidizers (e.g., Permanganate, Dichromate).
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STORE in "Basic/Alkaline Organic" waste streams.

Step-by-Step Disposal Procedures
Scenario A: Small-Scale Lab Disposal (< 500 mL)
Use this protocol for residual reaction mixtures or expired reagents.

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid

metal cans (corrosion risk).

Labeling: Mark the container clearly with:

Chemical Name: (R)-1,7-Dimethyl-1,4-diazepane[1]

Hazards: CORROSIVE, FLAMMABLE[6]

Bulking: You may bulk this waste with other non-halogenated, alkaline organic solvents (e.g.,

Triethylamine, Pyridine, Ethanol).

Critical Check: Ensure the bulk container has NO acidic residues.

Handoff: Cap tightly. Wipe the exterior to remove basic residues. Transfer to your facility's

EHS Hazardous Waste pickup point.

Scenario B: Spill Cleanup & Emergency Response
Immediate actions for benchtop spills.

Evacuate & Ventilate: Clear the immediate area. Amines have potent, fishy odors that can

cause respiratory distress.

PPE Upgrade: Wear butyl rubber or nitrile gloves (double gloved), splash goggles, and a lab

coat.

Neutralization/Absorption:

Do NOT use paper towels (cellulose can react with strong bases or become a fire hazard).
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Use: Vermiculite, dry sand, or a commercial "Base Neutralizer" spill kit (citric acid based).

Collection: Scoop absorbed material into a wide-mouth jar. Label as "Hazardous Waste -

Debris (Contaminated with Corrosive Amines)."

Waste Stream Decision Logic (Visualization)
The following diagram outlines the logical decision tree for disposing of (R)-1,7-Dimethyl-1,4-
diazepane to ensure RCRA compliance and safety.

Waste: (R)-1,7-Dimethyl-1,4-diazepane

Is the waste pure chemical?

Is it mixed with other solvents?

No

Stream B: High BTU Incineration
(Preferred for Amines)

Yes

Check Compatibility:
Are Acids or Oxidizers present?

CRITICAL STOP:
Segregate immediately.

Do NOT mix.

Yes (Acids/Oxidizers)

Stream A: Basic Organic Waste
(RCRA D002/D001)

No (Compatible Solvents)

Label: 'Corrosive, Flammable'
Store in HDPE
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Click to download full resolution via product page

Caption: Decision matrix for segregating diazepane waste streams to prevent incompatibility

incidents.

Regulatory Compliance & RCRA Codes
To ensure your facility remains compliant with federal and local regulations, assign the following

codes to the waste profile.

Regulatory Body Code Description Justification

EPA / RCRA D002 Corrosive Waste

Aqueous pH > 12.5 or

liquid corrodes steel.

(Standard for amines).

EPA / RCRA D001 Ignitable Waste

Assign if flash point <

60°C (Safe-fail default

if unknown).

DOT UN 2735
Polyamines, liquid,

corrosive, n.o.s.

Standard shipping

name for liquid

amines.

Self-Validating Protocol: Before sealing the waste container, perform the "Heat Check":

Add the first 10 mL of waste to the container.

Touch the side of the container.

If warm, STOP. You have an incompatibility (likely acid residue).[7]

If cool, proceed with the rest of the disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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